N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: N-[(Z)-3-anilino-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H20N2O3/c1-15-10-11-17(13-16(15)2)21(25)24-20(14-19-9-6-12-27-19)22(26)23-18-7-4-3-5-8-18/h3-14H,1-2H3,(H,23,26)(H,24,25)/b20-14-
• InChI Key: CDSFEWDTZXSSMO-ZHZULCJRSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CO2)/C(=O)NC3=CC=CC=C3)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CO2)C(=O)NC3=CC=CC=C3)C

Description

N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide, also known as AF-2364, is a compound that belongs to the family of N-substituted 2-styrylbenzamides. This compound has attracted the attention of researchers due to its potential in the field of medicine. The purpose of

Mechanism of Action

The mechanism of action of N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide is not fully understood. However, it has been proposed that N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide inhibits the activity of certain enzymes involved in cancer cell growth and inflammation. N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, such as topoisomerase IIα and histone deacetylase. N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway. In addition, N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yield and purity. N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has also been found to have low toxicity in animal models, making it a safe compound for use in lab experiments. However, the limitations of N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide include its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

For the study of N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide include investigating its use in combination with other drugs and developing new synthesis methods for the compound.

Synthesis Methods

The synthesis of N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide involves the reaction of 3,4-dimethylbenzoyl chloride with aniline in the presence of triethylamine to form N-(3,4-dimethylphenyl)aniline. The resulting compound is then reacted with 2-furylboronic acid in the presence of a palladium catalyst to form N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide. The reaction is carried out under controlled conditions to ensure high yield and purity of the final product.

Scientific Research Applications

N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been extensively studied for its potential in the field of medicine. It has been found to have anticancer properties and has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. N-[1-(anilinocarbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has also been found to have anti-inflammatory properties and has been shown to reduce inflammation in animal models of inflammatory diseases.